2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid

• CAS No.: 1542524-59-3
• Molecular Formula: C12H13FO2
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 2-(4-fluorophenyl)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H13FO2/c13-9-6-4-8(5-7-9)10-2-1-3-11(10)12(14)15/h4-7,10-11H,1-3H2,(H,14,15)
• InChI Key: JFQCUKYOMXNXRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)C(=O)O)C2=CC=C(C=C2)F

Description

Molecular Architecture and Stereochemical Configuration

2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid is a bicyclic organic compound characterized by a cyclopentane ring substituted with a 4-fluorophenyl group at the 2-position and a carboxylic acid functional group at the 1-position. Its molecular formula, $$ \text{C}{12}\text{H}{13}\text{FO}_{2} $$, reflects the incorporation of fluorine, which introduces electronegativity-driven polarity to the structure. The stereochemical configuration is defined by the (1R,2S) designation, indicating the spatial arrangement of substituents around the cyclopentane ring. This configuration arises from the chiral centers at carbons 1 and 2, where the carboxylic acid and fluorophenyl groups occupy distinct axial or equatorial positions depending on the ring’s puckering.

The compound’s SMILES notation, $$ \text{C1CC(C(C1)C(=O)O)C2=CC=C(C=C2)F} $$, encodes the connectivity of atoms, emphasizing the cyclopentane backbone and the para-fluorine substitution on the aromatic ring. The InChIKey $$ \text{JFQCUKYOMXNXRH-UHFFFAOYSA-N} $$ provides a unique identifier for its three-dimensional structure, which computational models reveal to adopt a twisted envelope conformation in the solid state due to steric interactions between the fluorophenyl and carboxylic acid groups. Comparative analysis of its infrared spectra with unsubstituted cyclopentane derivatives shows shifts in CH stretching frequencies, attributable to the electron-withdrawing effects of the fluorine atom.

Comparative Analysis of Cyclopentane Carboxylic Acid Derivatives

The structural and electronic effects of substituents on cyclopentane carboxylic acids are critical for understanding their physicochemical properties. Table 1 compares 2-(4-fluorophenyl)cyclopentane-1-carboxylic acid with related derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Functional Groups
2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid	$$ \text{C}{12}\text{H}{13}\text{FO}_{2} $$	208.23	1,2	Carboxylic acid, Fluorophenyl
2-Phenylcyclopentane-1-carboxylic acid	$$ \text{C}{12}\text{H}{14}\text{O}_{2} $$	190.24	1,2	Carboxylic acid, Phenyl
1-(4-Methylphenyl)cyclopentanecarboxylic acid	$$ \text{C}{13}\text{H}{16}\text{O}_{2} $$	204.27	1	Carboxylic acid, Methylphenyl
1-(Cyclopropylmethyl)cyclopentane-1-carboxylic acid	$$ \text{C}{10}\text{H}{16}\text{O}_{2} $$	168.23	1	Carboxylic acid, Cyclopropylmethyl

The fluorine atom in 2-(4-fluorophenyl)cyclopentane-1-carboxylic acid increases its polarity compared to the non-fluorinated analogue 2-phenylcyclopentane-1-carboxylic acid, as evidenced by a higher calculated dipole moment ($$ \mu = 3.2 \, \text{D} $$) versus $$ \mu = 2.7 \, \text{D} $$). This polarity enhances solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO). In contrast, derivatives with alkyl substituents, such as 1-(cyclopropylmethyl)cyclopentane-1-carboxylic acid, exhibit reduced water solubility due to hydrophobic interactions.

Synthetic routes to these derivatives vary significantly. While 2-(4-fluorophenyl)cyclopentane-1-carboxylic acid is synthesized via palladium-catalyzed coupling reactions, 1-(4-methylphenyl)cyclopentanecarboxylic acid is often prepared through Friedel-Crafts alkylation followed by oxidation. The Favorskii rearrangement serves as a key method for synthesizing cyclopentanecarboxylic acids from cyclohexanone precursors.

Conformational Dynamics in Solution and Solid States

The cyclopentane ring in 2-(4-fluorophenyl)cyclopentane-1-carboxylic acid exhibits pseudorotation, a dynamic process where the ring puckers into distinct conformations such as the envelope and half-chair forms. Computational studies using density functional theory (DFT) at the B3LYP/6-311++(d,p) level reveal a slight energy preference for the envelope conformation ($$ \Delta G = 0.5 \, \text{kcal/mol} $$) over the half-chair in the gas phase. However, in polar solvents like water, solvation effects stabilize the half-chair conformation due to enhanced dipole-dipole interactions.

X-ray crystallography of the solid-state structure shows that the fluorophenyl group adopts an equatorial position to minimize steric hindrance with the carboxylic acid group. This arrangement creates a dihedral angle of $$ 112.3^\circ $$ between the cyclopentane ring and the aromatic plane, optimizing $$ \pi $$-stacking interactions in the crystal lattice. Variable-temperature nuclear magnetic resonance (VT-NMR) studies in deuterated chloroform reveal rapid interconversion between conformers at room temperature, with a coalescence temperature of $$ -30^\circ \text{C} $$ corresponding to an activation energy barrier of $$ \Delta G^\ddagger = 9.2 \, \text{kcal/mol} $$.

Substituents profoundly influence conformational preferences. For example, replacing the fluorine atom with a methyl group in 1-(4-methylphenyl)cyclopentanecarboxylic acid increases the energy barrier to pseudorotation by $$ 3.5 \, \text{kcal/mol} $$, favoring the envelope conformation due to steric bulk. In contrast, electron-withdrawing groups like the carboxylic acid stabilize the half-chair form through dipole stabilization. These dynamics are critical for understanding the compound’s reactivity in catalytic processes and its interactions with biological targets.

Preparation Methods

Preparation of Cyclopentane-1-carboxylic Acid Core

The cyclopentane-1-carboxylic acid core can be synthesized via well-established routes involving diethyl malonate and 1,4-dihalobutanes:

• Diethyl Malonate Alkylation and Cyclization : Diethyl malonate is reacted with sodium ethoxide in an alcoholic solvent (e.g., ethanol) under nitrogen atmosphere, followed by dropwise addition of 1,4-dibromobutane. This leads to cyclization forming a cyclopentane ring with diethyl ester functionality.

• Hydrolysis and Acidification : The diethyl ester intermediate is hydrolyzed under basic conditions (aqueous NaOH) and then acidified with concentrated hydrochloric acid to yield cyclopentane-1-carboxylic acid.

• Isolation : The acid is extracted into an organic solvent such as ethyl acetate or dichloromethane and purified by concentration and crystallization.

Typical Conditions :

Step	Reagents/Conditions	Temperature	Notes
Alkylation & Cyclization	Diethyl malonate, sodium ethoxide, 1,4-dibromobutane	10–55 °C	Nitrogen atmosphere; dropwise addition
Hydrolysis	Aqueous NaOH	60–80 °C	Followed by acidification with HCl
Extraction & Purification	Ethyl acetate or dichloromethane	Ambient to 65 °C	Vacuum concentration to remove solvents

This method is reported in detail in a patent describing cyclopentane carboxylic acid preparation and can be adapted for substituted derivatives by introducing the fluorophenyl moiety in subsequent steps or via substituted starting materials.

Introduction of the 4-Fluorophenyl Group at the 2-Position

Direct alkylation of cyclopentane ring with a 4-fluorophenyl substituent at the 2-position can be challenging. Strategies include:

• Use of 4-Fluorophenyl-substituted Precursors : Starting from 4-fluorobenzaldehyde or 4-fluorostyrene derivatives allows incorporation of the fluorophenyl group early in the synthesis.

• Cyclopropanation Followed by Ring Expansion : Some methods for related cyclopropane carboxylic acids bearing fluorophenyl groups use cyclopropanation of fluorostyrene derivatives with diazo compounds catalyzed by ruthenium or rhodium catalysts, followed by ring expansion or functional group transformations to reach cyclopentane derivatives.

• Transition Metal Catalyzed Cyclopropanation : For example, 4-fluorostyrene can be reacted with ethyl diazoacetate in the presence of dichloro(p-cymene)ruthenium(II) dimer and chiral ligands to yield ethyl trans-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylate, which can be hydrolyzed to the corresponding acid.

Synthetic Routes Analogous to 2-(3,4-Difluorophenyl)cyclopropane-1-carboxylic Acid

While direct methods for 2-(4-fluorophenyl)cyclopentane-1-carboxylic acid are sparse, the synthesis of related 2-(3,4-difluorophenyl)cyclopropane-1-carboxylic acid (CPA) provides a useful blueprint:

• Stepwise Synthesis :

  • Formation of Fluorostyrene : 4-fluorobenzaldehyde can be converted to 4-fluorostyrene via Wittig reaction using methyltriphenylphosphonium bromide and a strong base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

  • Cyclopropanation : The fluorostyrene undergoes cyclopropanation with ethyl diazoacetate catalyzed by ruthenium complexes and chiral ligands to give ethyl trans-(1R,2R)-2-(4-fluorophenyl)cyclopropane-1-carboxylate.

  • Hydrolysis : The ester is hydrolyzed under basic conditions (NaOH/MeOH) to yield the corresponding cyclopropane carboxylic acid.

  • Further Functionalization : The acid can be converted to amides or other derivatives as needed.

• Catalysts and Reagents :

  • Ruthenium catalysts such as dichloro(p-cymene)ruthenium(II) dimer.

  • Chiral ligands like (S,S)-2,6-bis(4-isopropyl-2-oxazolin-2-yl)pyridine.

  • Bases including DBU for Wittig and elimination reactions.

• Advantages :

  • High stereoselectivity.

  • Use of commercially available reagents.

  • Reasonable yields.

• Limitations :

  • Multi-step process.

  • Use of expensive catalysts and ligands.

  • Requires careful control of stereochemistry.

Alternative Synthetic Strategy: Iterative One-Carbon Homologation

Recent advances in visible-light-induced homologation of unmodified carboxylic acids offer a modular approach to chain elongation and functionalization:

• Using catalytic acridine photocatalysts and copper complexes under visible light, carboxylic acids can be homologated by one carbon unit iteratively.

• This method allows for the introduction of substituents and functional groups in a controlled manner, potentially enabling the synthesis of substituted cyclopentane carboxylic acids starting from simpler acids.

• The process involves radical intermediates and mild conditions, with high yields and minimal purification steps.

Summary Table of Preparation Methods

Methodology	Key Steps & Reagents	Advantages	Challenges
Diethyl Malonate Alkylation & Hydrolysis	Diethyl malonate + sodium ethoxide + 1,4-dibromobutane → cyclopentane ester → hydrolysis	Straightforward, scalable	Needs fluorophenyl introduction separately
Ruthenium-Catalyzed Cyclopropanation	4-Fluorostyrene + ethyl diazoacetate + Ru catalyst → cyclopropane ester → hydrolysis	High stereoselectivity	Expensive catalysts, multi-step
Visible-Light Induced Homologation	Photocatalyst + Cu complex + light → iterative chain elongation	Mild, tunable, high yield	Requires specialized catalysts

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylate salts, while reduction can produce alcohols .

Scientific Research Applications

2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It may be used in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid involves its interaction with specific molecular targets. The fluorophenyl group can enhance the compound’s binding affinity to certain enzymes or receptors, potentially leading to biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Halogen Substitutions

1-(4-Chlorophenyl)-1-cyclopentanecarboxylic Acid

• Substituents : Chlorine at the para position of the phenyl ring.
• Molecular Formula : C₁₂H₁₃ClO₂
• Molecular Weight : 224.68 g/mol
• Melting Point : 160–164°C
• Key Differences : Chlorine’s larger atomic radius and lower electronegativity compared to fluorine may reduce metabolic stability but enhance lipophilicity.

2-(4-Chloro-2-fluorophenyl)cyclobutane-1-carboxylic Acid

• Substituents : Chlorine and fluorine on the phenyl ring; cyclobutane core.
• Molecular Formula : C₁₁H₁₀ClFO₂
• Molecular Weight : 228.65 g/mol

Analogs with Functional Group Modifications

trans-2-[2-(4-Fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic Acid

• Substituents : Oxoethyl side chain on the cyclopentane.
• Molecular Formula : C₁₄H₁₅FO₃
• Molecular Weight : 250.27 g/mol
• Boiling Point : 417.6°C

cis-3-[2-Oxo-2-(4-trifluoromethylphenyl)ethyl]cyclopentane-1-carboxylic Acid

• Substituents : Trifluoromethylphenyl group.
• Molecular Formula : C₁₅H₁₅F₃O₃
• Molecular Weight : 300.27 g/mol
• Key Feature : The trifluoromethyl group enhances electron-withdrawing effects and steric bulk, which may improve target selectivity .

Analogs with Core Structure Variations

2-(Difluoromethyl)cyclopentane-1-carboxylic Acid

• Substituents : Difluoromethyl group instead of fluorophenyl.
• Molecular Formula : C₇H₁₀F₂O₂
• Molecular Weight : 164.15 g/mol
• pKa : 4.37 ± 0.40
• Impact : The lack of an aromatic ring reduces π-π stacking interactions but increases flexibility .

1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentane-1-carboxylic Acid

• Substituents: Aminoethyl and 4-methylphenyl groups.
• Molecular Formula: C₁₅H₂₁NO₂ (estimated)
• Functional Role: The amino group enables salt formation (e.g., hydrochlorides), improving water solubility for pharmaceutical formulations .

Biological Activity

2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid, also known as trans-2-[2-(4-fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid, is a synthetic organic compound characterized by its unique cyclopentane structure and the presence of a fluorophenyl group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in drug development and interactions with biological macromolecules.

Chemical Structure and Properties

The molecular formula of 2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid is $C_{14}H_{15}FO_3$. Its structure features a carboxylic acid functional group which is crucial for its reactivity and potential biological activity. The fluorophenyl group may enhance binding affinity and specificity in biochemical assays, making it a valuable candidate for further research.

Property	Details
Molecular Formula	$C_{14}H_{15}FO_3$
Functional Groups	Carboxylic acid, Fluorophenyl
Configuration	Trans

The biological activity of 2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid can be attributed to its interactions with various biological targets, including enzymes and receptors. The presence of the fluorophenyl group is particularly significant as it can enhance hydrophobic interactions and hydrogen bonding with macromolecules, potentially modulating their activity.

Biological Activity Studies

Preliminary studies indicate that compounds with similar structures exhibit a range of biological activities, including:

• Enzyme Inhibition : The compound has been investigated for its potential to inhibit specific enzymes such as histone deacetylases (HDACs), which are implicated in cancer progression. For instance, derivatives of cyclopentane carboxylic acids have shown IC50 values as low as $0.062\,\mu m$ against HDACs .
• Binding Affinities : Research suggests that the binding affinity of this compound with biological targets may be enhanced due to the presence of the fluorine atom, which can influence electronic properties and steric factors.

Case Studies

• Histone Deacetylase Inhibitors : A study demonstrated the synthesis of cyclopentane carboxylic acid derivatives that serve as potent HDAC inhibitors. These compounds were synthesized using a one-step transannular C–H arylation method, significantly simplifying previous synthetic routes .
• PET Imaging Applications : Another research highlighted the use of fluorinated cyclopentane derivatives in positron emission tomography (PET) imaging. These compounds showed favorable biodistribution profiles in glioblastoma models, indicating their potential utility in cancer diagnostics .

Comparative Analysis with Related Compounds

The biological activity of 2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid can be compared with other structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
Cis-2-[2-(4-Fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid	Cis configuration	Different spatial arrangement affecting biological activity
Trans-2-[2-(3-Fluorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid	Different fluorophenyl position	May exhibit different pharmacological profiles
Trans-3-[3-(4-Fluorophenyl)-3-hydroxypropanoic acid	Different core structure	Potentially different mechanisms of action

Q & A

Q. What are the standard synthesis protocols for 2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid?

The synthesis typically involves multi-step organic reactions, starting with functionalization of the cyclopentane ring followed by introduction of the 4-fluorophenyl group. Key steps include:

• Friedel-Crafts acylation or cross-coupling reactions to attach the fluorophenyl moiety.
• Carboxylic acid group introduction via oxidation of a precursor (e.g., aldehyde or alcohol). Reaction conditions (temperature: 60–80°C, solvent: dichloromethane or THF) and catalysts (e.g., Lewis acids) are critical for yield optimization. Purification often employs column chromatography or recrystallization .

Q. How is the structure of 2-(4-Fluorophenyl)cyclopentane-1-carboxylic acid confirmed?

Structural characterization relies on:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to confirm substituent positions and stereochemistry.
• Mass Spectrometry (MS) : High-resolution MS to verify molecular weight and fragmentation patterns.
• X-ray Crystallography (if crystalline): Resolves absolute configuration and bond angles .

Q. What are the solubility characteristics of this compound in common solvents?

The compound exhibits moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) due to its carboxylic acid group. Lower solubility is observed in non-polar solvents (e.g., hexane). Solubility data for similar cyclopentane derivatives:

Solvent	Solubility (mg/mL)
DMSO	15–20
Ethanol	5–8
Water	<1
Adjusting pH (e.g., using NaOH for salt formation) enhances aqueous solubility for biological assays .

Advanced Research Questions

Q. How can reaction yields be optimized during synthesis?

Yield optimization strategies include:

• Catalyst screening : Lewis acids (e.g., AlCl₃) improve electrophilic substitution efficiency.
• Solvent selection : Polar solvents stabilize intermediates in acylation steps.
• Temperature gradients : Controlled heating (e.g., reflux) minimizes side reactions. Monitoring via thin-layer chromatography (TLC) ensures reaction progression, with yields for similar compounds reaching 70–85% after optimization .

Q. What is the impact of fluorine substitution on biological activity?

The 4-fluorophenyl group enhances:

• Binding affinity : Fluorine’s electronegativity strengthens hydrogen bonds with target proteins (e.g., enzymes).
• Metabolic stability : C-F bonds resist oxidative degradation, prolonging half-life in vivo. Comparative studies show fluorinated analogs exhibit 2–3× higher activity than non-fluorinated counterparts in receptor modulation assays .

Q. How does stereochemistry influence its interactions with biological targets?

The cyclopentane ring’s conformation affects binding pocket compatibility. For example:

• Cis-substitution may improve fit into hydrophobic enzyme cavities.
• Trans-substitution reduces steric hindrance in planar active sites. Molecular docking simulations and SAR (Structure-Activity Relationship) studies are recommended to map critical stereochemical features .

Q. What analytical methods resolve contradictions in reported biological data?

Discrepancies in activity data (e.g., IC₅₀ values) arise from variations in:

• Assay conditions (pH, temperature).
• Purity levels (≥95% purity required for reproducibility). Cross-validation using HPLC-coupled bioassays and isothermal titration calorimetry (ITC) can reconcile differences .

Methodological Considerations

Q. How to design stability studies for this compound under physiological conditions?

• Hydrolytic stability : Incubate in PBS (pH 7.4) at 37°C, sampling at 0, 24, 48 hrs. Analyze degradation via HPLC.
• Photostability : Expose to UV light (λ = 254 nm) and monitor changes using UV-Vis spectroscopy. Fluorinated derivatives typically show <10% degradation over 48 hrs .

Q. What computational tools predict its pharmacokinetic properties?

Use QSAR models (e.g., SwissADME) to estimate:

• LogP : ~2.5 (indicative of moderate lipophilicity).
• Bioavailability : 50–60% due to carboxylic acid’s ionization at intestinal pH. Molecular dynamics simulations refine predictions for blood-brain barrier permeability .

Comparative Analysis

Q. How does this compound differ from its structural analogs?

Compound	Key Structural Feature	Biological Activity
2-(3-Fluorophenyl) analog	Fluorine at meta position	Lower enzyme inhibition (IC50 = 15 µM vs. 8 µM for 4-F derivative)
Cyclohexane-based analog	Larger ring size	Reduced metabolic stability (t1/2 = 2 hrs vs. 5 hrs)
The 4-fluorophenyl group optimizes both activity and stability .